
Molecular structure and weight of
Tris(isopropoxy)silanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tris(isopropoxy)silanol

Cat. No.: B15087850 Get Quote

In-Depth Technical Guide:
Tris(isopropoxy)silanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tris(isopropoxy)silanol, a key organosilicate compound, plays a pivotal role as a precursor in

the synthesis of advanced silica-based materials. Its unique molecular structure, featuring three

isopropoxy groups and a reactive silanol group, makes it an ideal candidate for sol-gel

processes, surface functionalization of biomedical implants, and the development of controlled

drug delivery systems. This technical guide provides a comprehensive overview of the

molecular and physical properties of Tris(isopropoxy)silanol, detailed experimental protocols

for its synthesis and characterization, and an exploration of its applications in the

pharmaceutical and biomedical fields.

Molecular Structure and Properties
Tris(isopropoxy)silanol possesses a central silicon atom bonded to three isopropoxy groups

(-OCH(CH₃)₂) and one hydroxyl group (-OH). This structure imparts both hydrolytic reactivity,

due to the isopropoxy groups, and condensation capability, via the silanol group.

Table 1: Molecular and Physical Properties of Tris(isopropoxy)silanol
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Property Value Reference

Molecular Formula C₉H₂₂O₄Si [1][2][3]

Molecular Weight 222.35 g/mol [1][3]

Appearance Colorless liquid (predicted)

Density 0.940 g/mL at 25 °C [1]

Boiling Point 58-62 °C at 1 Torr [2]

CAS Number 27491-86-7 [1][2]

SMILES
CC(C)O--INVALID-LINK--

(OC(C)C)OC(C)C
[3]

InChI

InChI=1S/C9H22O4Si/c1-

7(2)11-14(10,12-8(3)4)13-

9(5)6/h7-10H,1-6H3

[3]

Experimental Protocols
Synthesis of Tris(isopropoxy)silanol via Hydrolysis of
Tetraisopropoxysilane
A common route for the synthesis of Tris(isopropoxy)silanol involves the controlled hydrolysis

of a suitable silicon alkoxide precursor, such as tetraisopropoxysilane. The reaction

stoichiometry is critical to favor the formation of the desired monosubstituted silanol.

Materials:

Tetraisopropoxysilane (TIPS)

Deionized water

Isopropanol (as solvent)

Hydrochloric acid (HCl) (as catalyst)

Anhydrous sodium sulfate
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Rotary evaporator

Magnetic stirrer and hotplate

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve tetraisopropoxysilane in

isopropanol.

In a separate beaker, prepare a solution of deionized water in isopropanol with a catalytic

amount of hydrochloric acid.

Slowly add the water/isopropanol/HCl solution to the tetraisopropoxysilane solution under

vigorous stirring at room temperature. The molar ratio of water to tetraisopropoxysilane

should be carefully controlled to be less than 1:1 to favor the formation of the

monosubstituted silanol.

Allow the reaction to proceed for several hours at room temperature. The progress of the

hydrolysis can be monitored by techniques such as gas chromatography (GC) or infrared

(IR) spectroscopy.

Once the reaction is complete, neutralize the catalyst with a suitable base, such as sodium

bicarbonate.

Dry the reaction mixture over anhydrous sodium sulfate and filter to remove the drying agent.

Remove the isopropanol solvent using a rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure to obtain

pure Tris(isopropoxy)silanol.

Characterization Techniques
2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

isopropoxy groups (a septet for the CH proton and a doublet for the CH₃ protons) and a

broad singlet for the silanol (-OH) proton. The integration of these signals can confirm the

structure.

¹³C NMR: The carbon NMR spectrum will display signals corresponding to the methine and

methyl carbons of the isopropoxy groups.

²⁹Si NMR: Silicon-29 NMR spectroscopy is a powerful tool to analyze the silicon

environment. A single resonance in the appropriate chemical shift range would confirm the

presence of the desired Si(OR)₃(OH) species.

2.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Tris(isopropoxy)silanol is expected to exhibit the following

characteristic absorption bands:

A broad band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration

of the silanol group.[4]

Strong bands in the 1000-1100 cm⁻¹ region due to the Si-O-C stretching vibrations.[5]

Bands around 2850-2980 cm⁻¹ attributed to the C-H stretching of the isopropoxy groups.

A band in the 800-950 cm⁻¹ range associated with the Si-O stretching vibration.[5]

2.2.3. Mass Spectrometry (MS)

Electron ionization (EI) or electrospray ionization (ESI) mass spectrometry can be used to

determine the molecular weight and fragmentation pattern of Tris(isopropoxy)silanol. The

molecular ion peak [M]⁺ or [M+H]⁺ should be observed at m/z 222 or 223, respectively.

Characteristic fragment ions would result from the loss of isopropoxy groups and the silanol

group.

Applications in Drug Development and Biomedical
Science
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The unique chemical properties of Tris(isopropoxy)silanol make it a valuable building block in

the development of advanced materials for pharmaceutical and biomedical applications.

Precursor for Sol-Gel Synthesis of Silica Nanoparticles
for Drug Delivery
Tris(isopropoxy)silanol is an excellent precursor for the sol-gel synthesis of silica

nanoparticles (SNPs).[6] The sol-gel process involves the hydrolysis and condensation of the

precursor to form a porous silica network. The presence of the silanol group allows for

controlled polymerization, leading to the formation of monodisperse nanoparticles with tunable

size and porosity. These SNPs can be loaded with therapeutic agents for controlled and

targeted drug delivery.[7][8] The silanol groups on the surface of the resulting silica

nanoparticles provide active sites for further functionalization with targeting ligands or polymers

to enhance biocompatibility and circulation time.[7][9]

Tris(isopropoxy)silanol Hydrolysis
+ H₂O

Condensation
- H₂O, - ROH

Sol Formation Gelation Aging Drying Silica Nanoparticles

Click to download full resolution via product page

Caption: Sol-gel synthesis of silica nanoparticles from Tris(isopropoxy)silanol.

Surface Functionalization of Biomedical Implants
The surface properties of biomedical implants, such as those made of titanium, are crucial for

their successful integration with surrounding tissues (osseointegration).[10]

Tris(isopropoxy)silanol can be used to functionalize the surface of these implants, creating a

silica-based layer with reactive silanol groups.[10] This modification can improve the implant's

biocompatibility, promote cell adhesion and proliferation, and enhance the bonding between the

implant and bone tissue.[11] The surface silanol groups can also serve as anchor points for the

covalent attachment of bioactive molecules, such as growth factors or peptides, to further

promote tissue regeneration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15087850?utm_src=pdf-body
https://www.benchchem.com/product/b15087850?utm_src=pdf-body
https://www.researchgate.net/publication/309892450_Fast_Nucleation_for_Silica_Nanoparticle_Synthesis_in_Sol-Gel_Method
https://pmc.ncbi.nlm.nih.gov/articles/PMC3764983/
https://www.researchgate.net/publication/330735485_Hybrid_mesoporous_silica_with_controlled_drug_release
https://pmc.ncbi.nlm.nih.gov/articles/PMC3764983/
https://s3-ap-southeast-2.amazonaws.com/figshare-production-eu-newcastle-storage2738-ap-southeast-2/54408686/Publisherversionopenaccess_ATTACHMENT01.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WPBWBHDO3/20251027/ap-southeast-2/s3/aws4_request&X-Amz-Date=20251027T121912Z&X-Amz-Expires=10&X-Amz-SignedHeaders=host&X-Amz-Signature=bfc13af2e3397c745d3dc905b3053fa935ef68cbfeab6e37a5801ded99fb8c54
https://www.benchchem.com/product/b15087850?utm_src=pdf-body-img
https://www.benchchem.com/product/b15087850?utm_src=pdf-body
https://www.researchgate.net/publication/301639228_Surface_Functionalization_of_Orthopedic_Titanium_Implants_with_Bone_Sialoprotein
https://www.benchchem.com/product/b15087850?utm_src=pdf-body
https://www.researchgate.net/publication/301639228_Surface_Functionalization_of_Orthopedic_Titanium_Implants_with_Bone_Sialoprotein
https://www.bohrium.com/paper-details/surface-functionalized-titanium-with-enhanced-bioactivity-and-antimicrobial-properties-through-surface-engineering-strategies-for-bone-implant-applications/817059809000947712-49782
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15087850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titanium Implant Surface (-OH groups) Silanization with
Tris(isopropoxy)silanol Functionalized Implant Surface (-Si(OPr)₂(OH)) Bioactive Molecule

(e.g., Growth Factor)

Covalent
Attachment Biofunctionalized Implant Enhanced Osseointegration

Click to download full resolution via product page

Caption: Surface functionalization of a titanium implant using Tris(isopropoxy)silanol.

Role in Controlled Release Formulations
The ability of Tris(isopropoxy)silanol to form a well-defined silica matrix through the sol-gel

process allows for its use in creating controlled release drug formulations.[8] By entrapping

drug molecules within the silica network during its formation, the release rate of the drug can

be precisely controlled by modulating the porosity and degradation rate of the silica matrix. This

approach is particularly beneficial for delivering drugs over an extended period, improving

patient compliance and therapeutic efficacy.

Conclusion
Tris(isopropoxy)silanol is a versatile and valuable compound for researchers and scientists in

the fields of materials science, drug development, and biomedical engineering. Its well-defined

molecular structure and predictable reactivity make it an essential precursor for the synthesis of

advanced silica-based materials with a wide range of applications. The detailed protocols and

data presented in this guide provide a solid foundation for the successful utilization of

Tris(isopropoxy)silanol in innovative research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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